2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%

• IUPAC Name: 2-(1-benzothiophen-2-yl)-6-chlorobenzoic acid
• InChI: InChI=1S/C15H9ClO2S/c16-11-6-3-5-10(14(11)15(17)18)13-8-9-4-1-2-7-12(9)19-13/h1-8H,(H,17,18)
• InChI Key: IJHZYGZVPMNDRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=C(C(=CC=C3)Cl)C(=O)O
• Molecular Formula: C15H9ClO2S
• Molecular Weight: 288.7 g/mol

Description

2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, is a synthetic organic compound with a wide range of uses in scientific research and experiments. It is a white crystalline solid that is soluble in organic solvents, such as ethanol and methanol. 2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, is an important reagent in organic synthesis and is used as a catalyst in many reactions. It has also been used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and pesticides.

Scientific Research Applications

2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of a variety of compounds, such as pharmaceuticals, dyes, and pesticides. It has also been used in the synthesis of polymers, such as polyurethanes and polyesters. Additionally, 2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, has been used in the synthesis of heterocyclic compounds, such as quinolines and imidazoles.

Mechanism of Action

2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, acts as an acid catalyst in the reaction of benzoic acid and thiophenol. The acid catalyst protonates the thiophenol, which increases the electrophilicity of the thiophenol and promotes the formation of a covalent bond between the benzoic acid and the thiophenol. The reaction is facilitated by the presence of a strong acid, such as sulfuric acid.
Biochemical and Physiological Effects
2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is easily synthesized in a laboratory setting. Additionally, it is a highly efficient catalyst, which makes it suitable for use in a wide range of reactions. However, it is important to note that the reaction of benzoic acid and thiophenol can be slow and inefficient if the reaction is not carried out under the proper conditions.

Future Directions

In the future, 2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, it could be used in the synthesis of more complex heterocyclic compounds, such as pyridines and pyrazines. Additionally, it could be used as a catalyst in the synthesis of more complex polymers, such as polyamides and polycarbonates. Finally, it could be used in the synthesis of more complex pharmaceuticals, such as antivirals and anticancer drugs.

Synthesis Methods

2-[Benzo(b)thiophen-2-yl]-6-chlorobenzoic acid, 95%, is synthesized using the reaction of benzoic acid and thiophenol in the presence of an acid catalyst, such as sulfuric acid. The reaction is carried out at a temperature of 100°C for 1-2 hours. The reaction produces a white crystalline solid that can be purified by recrystallization from ethanol or methanol.